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Compound of Interest

Compound Name: 1-Bromobutane-2,3-dione

Cat. No.: B1278470 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive overview of the chemical and physical

properties, reactivity, and safety protocols for 1-Bromobutane-2,3-dione, a key reagent in

organic synthesis.

Introduction
1-Bromobutane-2,3-dione is a reactive chemical intermediate widely utilized as a building

block in the synthesis of more complex molecules.[1] Its bifunctional nature, containing both a

bromine atom and a dicarbonyl moiety, makes it a versatile reagent for creating diverse

chemical scaffolds, particularly in the development of pharmaceuticals and other fine

chemicals.[1] This guide summarizes its key properties and general handling procedures

relevant to a laboratory and research setting.

Chemical and Physical Properties
The fundamental properties of 1-Bromobutane-2,3-dione are summarized below. This data is

essential for reaction planning, safety assessments, and analytical characterization.
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Property Value Source

Molecular Formula C₄H₅BrO₂ [1][2][3][4]

Molecular Weight 164.99 g/mol [1][2][3][4]

CAS Number 5308-51-0 [1][2][4]

Appearance Colorless to Yellow Liquid

Density 1.617 g/cm³ [1][5]

Boiling Point 148.3 - 205 °C [1][5]

Flash Point 64.5 °C [5]

InChI Key
HOJZUQSKSVMXON-

UHFFFAOYSA-N
[2][3]

Canonical SMILES CC(=O)C(=O)CBr [1][2][3]

Reactivity and Synthetic Applications
The primary utility of 1-Bromobutane-2,3-dione in organic synthesis stems from its function as

a versatile alkylating agent.[2] The presence of two reactive carbonyl groups and a bromine

atom allows it to participate in a variety of chemical transformations.[2]

Its principal application is the introduction of a bromomethyl ketone moiety onto various

nucleophiles, such as enolates, amines, and thiols. This reactivity is crucial for forging new

carbon-carbon and carbon-heteroatom bonds, enabling the construction of complex molecular

frameworks.[2]
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Caption: General reaction pathway of 1-Bromobutane-2,3-dione.

Experimental Protocols
Detailed experimental protocols for 1-Bromobutane-2,3-dione are highly application-specific

and depend on the nucleophile, solvent, and desired product. As a general guideline, reactions

often involve the dropwise addition of the dione to a solution of the nucleophile in an

appropriate aprotic solvent at controlled temperatures to manage the exothermic nature of the

reaction.

Note: Specific, peer-reviewed experimental methodologies for this compound were not

available in the initial search. Researchers should consult specialized chemical literature or

perform optimization studies for their specific synthetic targets.

Safety and Handling
Proper handling of 1-Bromobutane-2,3-dione is critical due to its hazardous properties. It is

classified as corrosive and an irritant.[3]

GHS Hazard Information
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Category Code Description

Hazard Statements H302 Harmful if swallowed.[3][6]

H314 / H315

Causes severe skin burns and

eye damage / Causes skin

irritation.[3]

H318
Causes serious eye damage.

[3]

H332 Harmful if inhaled.[6]

H335
May cause respiratory

irritation.[3]

Precautionary Statements P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty

of water.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Handling and Storage Workflow
A systematic approach to handling and storage is mandatory to ensure laboratory safety.

1. Personal Protective
Equipment (PPE)

(Gloves, Goggles, Lab Coat)

2. Handling
(Use in Fume Hood,

Avoid Inhalation/Contact)

3. Storage
(Store at <-15°C or 2-8°C,

Keep container sealed)

4. Disposal
(Follow Institutional and

Local Regulations)

Click to download full resolution via product page

Caption: Recommended safety workflow for 1-Bromobutane-2,3-dione.
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Storage: The compound should be stored at temperatures between -15°C and 8°C in a well-

sealed container to prevent degradation and exposure to moisture.[1]

Personal Protective Equipment: Always use chemical-resistant gloves, safety goggles, and

appropriate laboratory clothing when handling this reagent.[5] All work should be conducted in

a well-ventilated chemical fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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